L-CITRULLINE (UREIDO-15N1)

• Molecular Weight: 176.18

Description

Historical Context of L-Citrulline Discovery and Early Metabolic Insights

L-Citrulline was first isolated in 1914 by Koga and Odake from watermelon, and its name is derived from Citrullus vulgaris, the Latin name for the fruit. nih.govbevital.no Early research primarily focused on its role as an intermediate in the urea (B33335) cycle, a pathway crucial for the detoxification of ammonia (B1221849) in the liver. nih.govnih.gov This cycle converts ammonia, a toxic byproduct of amino acid catabolism, into urea, which is then excreted. The initial insights into its metabolism revealed that L-Citrulline is synthesized from ornithine and carbamoyl (B1232498) phosphate (B84403). drugbank.comnih.gov

Significance of L-Citrulline as a Non-Proteinogenic Amino Acid in Mammalian Metabolism

Despite not being one of the 20 primary amino acids encoded by DNA, L-Citrulline holds significant importance in mammalian metabolism. mdpi.com Its primary role extends beyond the urea cycle. It is a key precursor for the synthesis of L-arginine, another amino acid. mdpi.comresearchgate.net This conversion primarily occurs in the kidneys. nih.gov The synthesis of L-arginine from L-citrulline is a critical pathway for maintaining systemic L-arginine levels, which is essential for various physiological processes, including the production of nitric oxide (NO). mdpi.com

Rationale for Isotopic Labeling: Utility of L-Citrulline (Ureido-15N1) in Elucidating Metabolic Fluxes and Pathways

Isotopic labeling involves replacing an atom in a molecule with its isotope, which has a different mass but similar chemical properties. L-Citrulline (Ureido-15N1) is a stable isotope-labeled form of L-Citrulline where the nitrogen atom in the ureido group is replaced with the heavy isotope ¹⁵N. isotope.com This "tagging" allows researchers to trace the metabolic fate of L-Citrulline through various biochemical pathways without altering its biological function. medchemexpress.commedchemexpress.com

The use of L-Citrulline (Ureido-15N1) is particularly valuable in metabolic flux analysis, a technique used to quantify the rates of metabolic reactions. nih.gov By introducing L-Citrulline (Ureido-15N1) into a biological system and measuring the incorporation of the ¹⁵N label into downstream metabolites like L-arginine and urea, researchers can accurately determine the flux through pathways such as the urea cycle and the nitric oxide synthesis pathway. nih.govnih.gov This provides a dynamic view of metabolic activity that cannot be obtained from static concentration measurements alone. nih.gov For instance, studies have utilized [¹⁵N]arginine to trace its conversion to [¹⁵N]citrulline to quantify whole-body nitric oxide synthesis. nih.gov

Overview of Key Metabolic Cycles Involving L-Citrulline

L-Citrulline is a central intermediate in two major metabolic cycles: the Urea Cycle and the Nitric Oxide (NO) Cycle. mdpi.com

The Urea Cycle:

This liver-centric pathway is the primary mechanism for the disposal of excess nitrogen in mammals. nih.govnih.gov Within the mitochondria of liver cells, ornithine transcarbamoylase catalyzes the reaction between ornithine and carbamoyl phosphate to produce L-Citrulline. nih.gov L-Citrulline is then transported to the cytoplasm where it is converted to argininosuccinate (B1211890), and subsequently to L-arginine. The final step involves the cleavage of L-arginine by the enzyme arginase to produce urea and regenerate ornithine, which can then re-enter the cycle.

The Nitric Oxide (NO) Cycle:

Nitric oxide is a critical signaling molecule involved in numerous physiological processes, including vasodilation and immune responses. mdpi.complos.org It is synthesized from L-arginine by the enzyme nitric oxide synthase (NOS). nih.gov This reaction produces L-Citrulline as a co-product. nih.gov The L-Citrulline can then be recycled back to L-arginine via the enzymes argininosuccinate synthase (ASS) and argininosuccinate lyase (ASL), thus ensuring a continuous supply of L-arginine for NO production. nih.gov This recycling pathway is often referred to as the citrulline-NO cycle.

Table 1: Key Enzymes in L-Citrulline Metabolism

Enzyme	Pathway	Function
Ornithine Transcarbamoylase (OTC)	Urea Cycle	Synthesizes L-Citrulline from ornithine and carbamoyl phosphate. nih.gov
Argininosuccinate Synthase (ASS)	Urea Cycle, NO Cycle	Converts L-Citrulline and aspartate to argininosuccinate. nih.gov
Argininosuccinate Lyase (ASL)	Urea Cycle, NO Cycle	Cleaves argininosuccinate to form L-arginine and fumarate.
Nitric Oxide Synthase (NOS)	NO Cycle	Synthesizes nitric oxide and L-Citrulline from L-arginine. nih.gov
Arginase	Urea Cycle	Cleaves L-arginine to produce urea and ornithine. mdpi.com

Table 2: Research Findings on L-Citrulline Metabolism

Research Area	Key Finding
Muscle Protein Synthesis	L-Citrulline supplementation has been shown to stimulate muscle protein synthesis, particularly in conditions of malnutrition. nih.gov
Nitric Oxide Production	L-Citrulline supplementation is more effective at increasing plasma L-arginine levels and subsequent NO production than L-arginine supplementation itself. mdpi.com
T-Cell Immunology	L-Citrulline metabolism is crucial for T-cell function and proliferation, especially in L-arginine-limited environments. frontiersin.org
Metabolic Flux Analysis	Isotopic labeling with compounds like L-Citrulline (Ureido-15N1) allows for the precise quantification of metabolic pathway fluxes in vivo. nih.govnih.gov

Biosynthesis and Endogenous Production of L Citrulline

De Novo Synthesis Pathways

L-Citrulline is synthesized in the body through two primary pathways: as an integral part of the urea (B33335) cycle and as a co-product of nitric oxide synthesis.

Role of Ornithine Transcarbamylase (OTC) in the Urea Cycle

A key reaction in the urea cycle is the synthesis of L-Citrulline from L-ornithine and carbamoyl (B1232498) phosphate (B84403), a reaction catalyzed by the enzyme ornithine transcarbamylase (OTC). researchgate.netnih.govasm.org This process is fundamental for the detoxification of ammonia (B1221849) into urea. patsnap.com In mammals, OTC is primarily expressed in the liver and the intestine. researchgate.netnih.gov While the liver utilizes the produced citrulline entirely within the urea cycle, the intestine exports citrulline into the bloodstream, contributing to systemic amino acid homeostasis. researchgate.netnih.gov

The reaction catalyzed by OTC is as follows: L-Ornithine + Carbamoyl Phosphate → L-Citrulline + Phosphate nih.gov

This enzymatic step is crucial, and defects in OTC can lead to disorders in the urea cycle, highlighting the importance of this pathway. darwin-nutrition.fr

Production as a Co-product of Nitric Oxide Synthase (NOS) Activity

L-Citrulline is also generated as a co-product alongside nitric oxide (NO) from the amino acid L-arginine. ebi.ac.ukwikipedia.orgspringermedizin.de This reaction is catalyzed by the family of enzymes known as nitric oxide synthases (NOS). ebi.ac.ukwikipedia.org The production of NO is a critical signaling mechanism in various physiological processes, including vascular regulation. mdpi.compatsnap.com

Mechanistic Details of Arginine Oxidation by NOS

The catalytic process is complex, involving a heme prosthetic group and the cofactor tetrahydrobiopterin (B1682763) (BH4) within the oxygenase domain of the NOS enzyme. wikipedia.orgfrontiersin.org

Oxygen Atom Incorporation in the Ureido Group: Insights from Isotopic Studies

Isotopic labeling studies have been instrumental in elucidating the origin of the oxygen atom in the ureido group of L-Citrulline produced during NOS activity. Research using 18O-labeled molecular oxygen (18O2) and H2(18)O has definitively shown that the ureido oxygen atom is derived from molecular oxygen, not from water. nih.govresearchgate.netresearchgate.net

When macrophage NOS was incubated with L-arginine in the presence of 18O2, the resulting L-Citrulline was found to have incorporated the 18O isotope into its ureido group. nih.govresearchgate.net Conversely, when the reaction was carried out in H2(18)O with unlabeled oxygen, no incorporation of 18O into L-Citrulline was observed. nih.govresearchgate.net These findings were confirmed using gas chromatography/mass spectrometry. nih.gov This evidence refutes earlier hypotheses that suggested the mechanism involved hydrolysis or hydration, which would have resulted in the incorporation of oxygen from water. nih.govresearchgate.net

Tissue-Specific Biosynthesis

The primary site of de novo L-Citrulline synthesis that contributes to its circulating plasma concentration is the small intestine. mdpi.commdpi.com

Intestinal Production from Glutamine and Proline Metabolism

Enterocytes, the absorptive cells of the small intestine, are unique in their ability to synthesize L-Citrulline from precursors like glutamine and proline. mdpi.comaustinpublishinggroup.com These amino acids, derived from dietary intake, are metabolized to L-ornithine, which then enters the urea cycle pathway to form L-Citrulline via OTC. mdpi.comnih.gov

The metabolic pathway involves several enzymes:

Glutamine is converted to glutamate (B1630785) by glutaminase. mdpi.comaustinpublishinggroup.com Glutamate is then metabolized to pyrroline-5-carboxylate (P5C). austinpublishinggroup.com

Proline is oxidized to P5C by proline oxidase. mdpi.comphysiology.org

P5C is subsequently converted to ornithine by ornithine aminotransferase (OAT). mdpi.comnih.gov

While glutamine is often considered a major precursor for intestinal citrulline synthesis, studies have also highlighted the significant contribution of proline, particularly in neonatal pigs. mdpi.commdpi.comphysiology.org Research in mice has suggested that dietary and plasma arginine and ornithine are the primary precursors for citrulline synthesis. nih.gov The relative contribution of each precursor can be influenced by factors such as age and dietary intake. physiology.orgresearchgate.net

The L-Citrulline produced in the enterocytes is released into the portal circulation and is a key indicator of intestinal function. mdpi.commdpi.com

Table 1: Key Enzymes in L-Citrulline Biosynthesis

Enzyme	Role	Pathway	Tissue
Ornithine Transcarbamylase (OTC)	Catalyzes the formation of L-Citrulline from L-ornithine and carbamoyl phosphate. researchgate.netnih.gov	Urea Cycle	Liver, Intestine researchgate.netnih.gov
Nitric Oxide Synthase (NOS)	Catalyzes the oxidation of L-arginine to L-Citrulline and nitric oxide. ebi.ac.ukfrontiersin.org	Nitric Oxide Synthesis	Various tissues darwin-nutrition.fr
Glutaminase	Converts glutamine to glutamate. mdpi.comaustinpublishinggroup.com	Intestinal Citrulline Synthesis	Intestine mdpi.com
Proline Oxidase	Oxidizes proline to pyrroline-5-carboxylate (P5C). mdpi.comphysiology.org	Intestinal Citrulline Synthesis	Intestine physiology.org

Table 2: Chemical Compounds Mentioned

Compound Name
L-Citrulline
L-Citrulline (ureido-15N1)
L-Arginine
L-Ornithine
Nitric Oxide
Glutamine
Proline
Carbamoyl Phosphate
Nω-hydroxy-L-arginine
Glutamate
Pyrroline-5-carboxylate
Urea
Ammonia
NADPH
Tetrahydrobiopterin (BH4)

Renal Contribution to Systemic L-Citrulline Pool

While the liver is the site of ureagenesis, the kidneys are the primary organs responsible for the endogenous synthesis of L-arginine from circulating L-Citrulline. nih.govoup.com This inter-organ relationship is often referred to as the "intestinal-renal axis" for L-arginine synthesis. oup.comnih.govresearchgate.net The small intestine produces L-Citrulline (primarily from glutamine) and releases it into the portal circulation. mdpi.comeajem.com Bypassing hepatic uptake, this L-Citrulline travels through the systemic circulation to the kidneys. mdpi.comnih.gov

The proximal tubule cells of the kidney efficiently extract L-Citrulline from the blood. mdpi.comnih.govnih.gov Within these renal cells, the same cytosolic enzymes that participate in the hepatic urea cycle, Argininosuccinate (B1211890) Synthase (ASS) and Argininosuccinate Lyase (ASL), convert L-Citrulline into L-arginine. e-century.usnih.govnih.gov Unlike in the liver, the L-arginine produced in the kidney is not significantly catabolized by arginase but is instead released back into the circulation for use by various tissues throughout the body. nih.govdrugbank.com

This renal process is substantial, accounting for the conversion of approximately 83% of the L-Citrulline released by the gut and contributing to about 60% of the body's total de novo L-arginine synthesis. mdpi.comvkm.no The rate of renal L-arginine synthesis is largely dependent on the delivery of L-Citrulline from the plasma, making circulating L-Citrulline concentration the rate-limiting step for this pathway. physiology.orgnih.gov Therefore, the kidney does not contribute to the production of L-Citrulline but is the main site of its clearance from the systemic pool, using it to maintain whole-body L-arginine availability. nih.govmdpi.com Studies using isotopically labeled L-Citrulline, such as L-CITRULLINE (UREIDO-15N1), have been instrumental in quantifying these fluxes and confirming the kidney's critical role in this metabolic axis. nih.govphysiology.orgnih.gov

Table 2: Renal L-Citrulline Metabolism for Systemic L-Arginine Production

Process	Location	Key Enzymes	Substrate(s)	Product(s)	Significance
Uptake	Proximal Tubule Cells	Amino Acid Transporters	Circulating L-Citrulline	Intracellular L-Citrulline	Extracts L-Citrulline from blood for conversion. nih.govnih.gov
Conversion	Proximal Tubule Cells	ASS, ASL	L-Citrulline, Aspartate	L-Arginine, Fumarate	Synthesizes L-arginine from the precursor L-Citrulline. e-century.usnih.gov
Release	Proximal Tubule Cells	Amino Acid Transporters	L-Arginine	Circulating L-Arginine	Supplies the body with endogenously produced L-arginine. nih.govdrugbank.com

Metabolic Fates and Interconversions of L Citrulline

Conversion to L-Arginine: The Entero-Renal Axis

The de novo synthesis of L-arginine in mammals is a fascinating inter-organ process known as the entero-renal axis. researchgate.net This pathway highlights the collaboration between the small intestine and the kidneys to produce L-arginine, a conditionally essential amino acid. The process begins in the enterocytes of the small intestine, where L-citrulline is synthesized from precursors like glutamine, glutamate (B1630785), and ornithine. biocrates.comembopress.org This newly formed L-citrulline is then released into the portal circulation and transported to the kidneys. mdpi.com In the proximal tubule cells of the kidneys, L-citrulline is efficiently converted into L-arginine. researchgate.netbiocrates.com

Enzymatic Conversion: Argininosuccinate (B1211890) Synthase (ASS) and Argininosuccinate Lyase (ASL)

The conversion of L-citrulline to L-arginine is a two-step enzymatic process catalyzed by argininosuccinate synthase (ASS) and argininosuccinate lyase (ASL).

Argininosuccinate Synthase (ASS): In the first and rate-limiting step, ASS facilitates the condensation of L-citrulline with aspartate to form argininosuccinate. spandidos-publications.comresearchgate.netspandidos-publications.com This reaction requires the input of ATP. biocrates.com

Argininosuccinate Lyase (ASL): Subsequently, ASL cleaves argininosuccinate into L-arginine and fumarate. spandidos-publications.comresearchgate.netspandidos-publications.com The newly synthesized L-arginine is then released into the bloodstream to be utilized by various tissues throughout the body. biocrates.com

This enzymatic cascade is not exclusive to the kidney and is present in various other tissues, albeit at different expression levels. mdpi.com

Kinetic Analysis of L-Citrulline to L-Arginine Flux

Kinetic studies using stable isotopes have provided valuable insights into the dynamics of L-citrulline and L-arginine metabolism in humans. These studies have quantified the flux of these amino acids through plasma and the rate of conversion of L-citrulline to L-arginine.

Research has shown that the flux of L-citrulline through plasma is approximately 8-11 µmol·kg⁻¹·hr⁻¹ and does not significantly differ between the fasted and fed states or with varying dietary L-arginine intake. nih.gov The conversion rate of plasma L-citrulline to L-arginine is estimated to be around 5.5 µmol·kg⁻¹·hr⁻¹ and also appears to be unaffected by acute changes in dietary L-arginine. nih.gov This suggests that the endogenous synthesis of L-arginine from L-citrulline is not highly responsive to short-term fluctuations in L-arginine intake in healthy adults. nih.gov

The following table presents a summary of kinetic data for L-citrulline and L-arginine.

Integration with the Urea (B33335) Cycle

L-citrulline is a key intermediate in the urea cycle, a vital metabolic pathway that occurs primarily in the liver. mdpi.com The urea cycle is responsible for the detoxification of ammonia (B1221849), a toxic byproduct of amino acid catabolism, and its conversion into urea for excretion. mdpi.comdrugbank.com

Role in Ammonia Detoxification and Nitrogen Excretion

Within the urea cycle, L-citrulline is synthesized in the mitochondrial matrix from ornithine and carbamoyl (B1232498) phosphate (B84403) in a reaction catalyzed by ornithine transcarbamylase. mdpi.comdrugbank.com This L-citrulline is then transported to the cytosol, where it serves as a substrate for argininosuccinate synthase, continuing the cycle. mdpi.com By participating in this cycle, L-citrulline plays an essential role in the removal of excess nitrogen from the body in the form of urea. biocrates.com This process is crucial for preventing the accumulation of toxic ammonia in the bloodstream. umk.pljst.go.jpnih.gov

Regulation of Urea Cycle Enzymes by L-Citrulline Metabolites

The availability of urea cycle intermediates, including ornithine (the precursor for L-citrulline synthesis in the urea cycle) and aspartate (which condenses with L-citrulline), can influence the rate of urea synthesis. nih.gov Furthermore, the expression of urea cycle enzymes, including ASS and ASL, is regulated at the transcriptional level by hormones such as glucagon, insulin (B600854), and glucocorticoids, as well as by dietary protein intake. researchgate.netannualreviews.org For instance, high-protein diets and starvation lead to increased expression of these enzymes in the liver to handle the increased nitrogen load. annualreviews.orgbrill.com

Compound Names

Interactions with the Nitric Oxide (NO) Pathway

The intricate relationship between L-Citrulline and the nitric oxide (NO) pathway is central to many of its physiological effects. L-Citrulline participates in this pathway primarily as a precursor for the synthesis of L-Arginine, the direct substrate for nitric oxide synthase (NOS) enzymes. This role allows L-Citrulline to indirectly fuel the production of NO, a critical signaling molecule involved in numerous biological processes.

L-Citrulline serves as an effective precursor for the endogenous synthesis of L-Arginine, which is the sole substrate for nitric oxide synthase (NOS) enzymes in the production of nitric oxide (NO). mdpi.comnih.gov The body can convert L-Citrulline into L-Arginine, thereby increasing the availability of this crucial amino acid for NO synthesis. webmd.comdrugbank.com This conversion is particularly significant because orally ingested L-Arginine is subject to extensive breakdown by the gut and liver, a phenomenon known as first-pass metabolism. nih.gov In contrast, L-Citrulline bypasses this extensive clearance, leading to a more effective elevation of plasma L-Arginine levels. mdpi.comnih.gov

The process of NO synthesis involves the enzymatic conversion of L-Arginine to L-Citrulline and NO, a reaction catalyzed by the family of NOS enzymes. nih.gov There are three main isoforms of NOS: endothelial NOS (eNOS), neuronal NOS (nNOS), and inducible NOS (iNOS). nih.gov The activity of eNOS and nNOS is dependent on intracellular calcium levels, while iNOS is typically induced by inflammatory signals. nih.gov

The use of isotopically labeled L-Citrulline, such as L-Citrulline (ureido-15N1), has been instrumental in tracing its metabolic fate and confirming its role in NO production. Research utilizing [guanidino-¹⁵N₂]-L-arginine as a substrate for NOS allows for the measurement of [ureido-¹⁵N]-L-citrulline, providing a direct assessment of NOS activity. nih.gov This technique helps to overcome the challenges associated with measuring the short-lived NO molecule or the ubiquitous nature of its breakdown products, nitrite (B80452) and nitrate. nih.gov Studies have shown that increasing the availability of L-Citrulline can lead to a corresponding increase in NO synthesis. nih.gov

Table 1: Key Findings on L-Citrulline as a Precursor for NO Production

Finding	Organism/System Studied	Key Outcome	Citation
L-Citrulline supplementation elevates plasma L-Arginine concentrations more effectively than L-Arginine supplementation.	Humans	Increased L-Arginine availability for NO synthesis.	mdpi.comnih.gov
Ingestion of L-Citrulline stimulates de novo L-Arginine synthesis and subsequently increases NO synthesis rates.	Humans	Enhanced NO production in both young and older adults.	nih.gov
L-Citrulline administration can restore nitrergic neurotransmission in the presence of NOS inhibitors.	Canine enteric neurons	Demonstrates the capacity of neurons to utilize L-Citrulline for NO synthesis.	nih.gov
[Ureido-¹⁵N]-L-citrulline measurement provides a sensitive and specific method for assessing NOS activity.	Recombinant NOS enzymes, cell systems	Validated a method to directly quantify the product of NOS activity.	nih.gov

The conversion of L-Arginine to nitric oxide (NO) by nitric oxide synthase (NOS) produces L-Citrulline as a co-product. nih.gov This L-Citrulline can then be recycled back into L-Arginine, creating a pathway known as the Arginine-NO cycle or the Citrulline-NO cycle. springermedizin.de This recycling mechanism is crucial for sustaining NO production, particularly in cells and tissues with high NO output.

The recycling process involves two key enzymes: argininosuccinate synthetase (ASS) and argininosuccinate lyase (ASL). nih.gov ASS facilitates the condensation of L-Citrulline and aspartate to form argininosuccinate. Subsequently, ASL cleaves argininosuccinate to yield L-Arginine and fumarate. nih.gov The newly synthesized L-Arginine can then re-enter the NO synthesis pathway, thus completing the cycle.

Evidence for this recycling pathway has been found in various cell types, including neurons that synthesize NO. nih.gov Studies have demonstrated that these nitrergic neurons contain both ASS and ASL, and that providing L-Citrulline can restore NO-dependent neurotransmission when the primary L-Arginine supply is limited. nih.gov Similarly, this recycling capacity has been observed in macrophage cell lines, although the efficiency may vary between species. nih.gov In a chicken macrophage cell line, L-Citrulline was able to support a low level of NO production in the absence of L-Arginine. nih.gov

The use of isotopically labeled compounds, such as ¹⁵N₄-L-Arginine, has allowed researchers to trace the atoms through this cycle. When ¹⁵N₄-L-Arginine is used as a substrate for NOS, it produces ¹⁵N₃-L-Citrulline. This labeled L-Citrulline can then be recycled by ASS and ASL to form ¹⁵N₃-L-Arginine, which can further be metabolized by NOS. nih.gov This demonstrates the continuous regeneration of the substrate for NO synthesis within the cell.

The availability of L-Citrulline can indirectly regulate the activity of nitric oxide synthase (NOS) by influencing the intracellular concentration of its substrate, L-Arginine. Since L-Citrulline is a precursor for the de novo synthesis of L-Arginine, an increased supply of L-Citrulline can lead to higher intracellular L-Arginine levels, thereby promoting NOS activity and nitric oxide (NO) production. frontiersin.org

In conditions where L-Arginine availability is limited, such as in the presence of high arginase activity, L-Citrulline supplementation can be particularly beneficial. frontiersin.org Arginase is an enzyme that competes with NOS for the same substrate, L-Arginine, converting it to ornithine and urea. frontiersin.orgmdpi.com Elevated arginase activity can therefore deplete the L-Arginine pool available for NO synthesis, leading to reduced NO production and endothelial dysfunction. frontiersin.org By providing an alternative route for L-Arginine synthesis, L-Citrulline can help to overcome the competitive inhibition of NOS by arginase. frontiersin.org

Studies have shown that in endothelial cells exposed to high glucose conditions, which can increase arginase activity, pretreatment with L-Citrulline can restore NO production to normal levels. frontiersin.org This suggests that L-Citrulline supplementation can counteract the negative effects of elevated arginase on NOS function. frontiersin.org

Furthermore, the recycling of L-Citrulline back to L-Arginine within the Citrulline-NO cycle ensures a sustained supply of substrate for NOS, which is crucial for maintaining continuous NO production. This is particularly important in cells that have a high demand for NO.

Other Metabolic Pathways

Beyond its well-established role in the nitric oxide pathway, L-Citrulline is also implicated in other metabolic processes, including the synthesis of polyamines and interactions with branched-chain amino acid metabolism. These pathways highlight the broader metabolic significance of L-Citrulline.

L-Citrulline can indirectly contribute to the synthesis of polyamines through its conversion to L-Arginine. L-Arginine is a precursor for the synthesis of ornithine via the action of the enzyme arginase. researchgate.net Ornithine is a key substrate for the enzyme ornithine decarboxylase (ODC), which is the rate-limiting step in the biosynthesis of polyamines such as putrescine, spermidine, and spermine. researchgate.netnih.gov

Polyamines are small, positively charged molecules that are essential for cell proliferation, differentiation, and other cellular functions. nih.govnih.gov Therefore, by providing a source for L-Arginine and subsequently ornithine, L-Citrulline can potentially influence the rate of polyamine synthesis.

Research in various cell types, including human colon carcinoma cells, has shown that L-Arginine is metabolized to both nitric oxide and L-Citrulline, as well as to ornithine and putrescine. nih.gov This indicates a metabolic branch point where L-Arginine can be channeled into either the nitric oxide pathway or the polyamine synthesis pathway. In proliferative cells, there is a notable conversion of L-Arginine to ornithine and putrescine. nih.gov

Studies in horses have also shown that L-Citrulline supplementation can lead to increased plasma levels of putrescine and spermidine, suggesting an enhanced flux through the polyamine synthesis pathway. mdpi.com This effect is likely mediated by the increased availability of L-Arginine derived from L-Citrulline. mdpi.com

L-Citrulline metabolism appears to interact with that of the branched-chain amino acids (BCAAs), which include leucine (B10760876), isoleucine, and valine. examine.com These essential amino acids are primarily involved in muscle protein synthesis and can also be used as an energy source during exercise. examine.com

Studies have shown that L-Citrulline supplementation can influence plasma BCAA concentrations, particularly during exercise. In one study involving trained cyclists, the ingestion of L-Citrulline malate (B86768) before a long-distance race resulted in a significant decrease in plasma isoleucine concentration compared to a control group. nih.govresearchgate.net This suggests that L-Citrulline may enhance the utilization of BCAAs, potentially as a fuel source, during prolonged physical activity. nih.govresearchgate.net

The exact mechanisms underlying the interaction between L-Citrulline and BCAA metabolism are not fully elucidated. However, it is known that both L-Citrulline and BCAAs can influence pathways related to muscle protein synthesis, such as the mTORc1 signaling pathway. examine.com While leucine is a potent activator of mTORc1, L-Citrulline is considered a weaker agonist. examine.com

It is important to note that research in this area has produced some varied results depending on the study conditions. examine.com For instance, at rest, the effect of L-Citrulline on whole-body protein synthesis and leucine oxidation rates has been inconsistent. examine.com

Table 2: Effects of L-Citrulline Malate Supplementation on Plasma Amino Acids in Cyclists

Amino Acid	Effect of L-Citrulline Malate	Citation
Isoleucine	Significantly decreased post-exercise	nih.govresearchgate.net
Citrulline	Significantly increased	nih.govresearchgate.net
Arginine	Significantly increased	nih.govresearchgate.net
Ornithine	Significantly increased	nih.govresearchgate.net

Molecular and Cellular Mechanisms of L Citrulline Action

Regulation of Nitric Oxide Bioavailability

L-Citrulline is a key player in the synthesis and availability of nitric oxide (NO), a critical signaling molecule involved in numerous bodily functions, including vasodilation, blood flow regulation, and mitochondrial respiration. mdpi.com It serves as a precursor for L-arginine, the direct substrate for nitric oxide synthase (NOS) enzymes. consensus.appsemanticscholar.org

Impact on Endothelial Nitric Oxide Synthase (eNOS) Activity and Uncoupling

L-Citrulline administration can enhance the production of NO by endothelial nitric oxide synthase (eNOS). frontiersin.org This is primarily achieved by increasing the intracellular pool of L-arginine, the substrate for eNOS. frontiersin.org In conditions where L-arginine availability is limited, eNOS can become "uncoupled," leading to the production of superoxide (B77818) radicals instead of NO. frontiersin.orgmdpi.com This uncoupling contributes to endothelial dysfunction. frontiersin.orgmsu.ru L-Citrulline supplementation can help prevent eNOS uncoupling by ensuring a sufficient supply of L-arginine, thereby promoting NO production and protecting vascular health. frontiersin.orgmdpi.com Studies have shown that L-citrulline can restore NO production in endothelial cells exposed to high glucose conditions, which are known to increase arginase activity and decrease NO levels. frontiersin.orgnih.gov

A key aspect of this regulation is the L-citrulline to L-arginine recycling pathway, which involves the enzymes argininosuccinate (B1211890) synthase and argininosuccinate lyase, present in endothelial and other cell types. frontiersin.org This recycling mechanism ensures a continuous supply of L-arginine for eNOS activity. semanticscholar.org

Modulation of Inducible Nitric Oxide Synthase (iNOS) Pathways

In addition to its effects on eNOS, L-Citrulline also modulates the activity of inducible nitric oxide synthase (iNOS). While eNOS-derived NO is generally protective, excessive NO production by iNOS can be cytotoxic. nih.gov Research indicates that L-Citrulline can induce the expression of iNOS in muscle cells, which, contrary to its potential for cytotoxicity, appears to be part of a protective mechanism against catabolic conditions. consensus.appsemanticscholar.org For instance, in cachectic stimuli, L-citrulline-induced iNOS expression has been associated with the protection of skeletal muscle cells. consensus.appsemanticscholar.org The precise mechanisms by which L-Citrulline differentially regulates iNOS to promote protective effects are an area of ongoing investigation.

Inhibition of Arginase Activity and Arginine Catabolism

Arginase is an enzyme that competes with NOS for their common substrate, L-arginine, by metabolizing it to ornithine and urea (B33335). frontiersin.orgmdpi.com Increased arginase activity can lead to a depletion of the L-arginine pool available for NO synthesis, thereby impairing endothelial function. frontiersin.orgclinicaltrials.gov L-Citrulline has been shown to act as a natural inhibitor of arginase. frontiersin.orgnih.gov By inhibiting arginase, L-Citrulline increases the bioavailability of L-arginine for NOS, leading to enhanced NO production. frontiersin.org This inhibitory effect on arginase activity has been observed in various contexts, including in patients with type 2 diabetes, where elevated arginase activity contributes to vascular dysfunction. frontiersin.orgnih.gov

Effects of L-Citrulline on Nitric Oxide Bioavailability

Mechanism	Effect of L-Citrulline	Key Findings	References
eNOS Activity	Enhances eNOS activity and prevents uncoupling.	Increases intracellular L-arginine, the substrate for eNOS, leading to increased NO production and prevention of superoxide formation.	frontiersin.orgmdpi.com
iNOS Pathways	Modulates iNOS expression.	Induces iNOS expression in muscle cells as a protective mechanism against catabolic stress.	consensus.appsemanticscholar.org
Arginase Activity	Inhibits arginase activity.	Reduces the breakdown of L-arginine by arginase, thereby increasing its availability for NO synthesis.	frontiersin.orgnih.gov

Influence on Protein Metabolism

L-Citrulline also exerts significant effects on protein metabolism, particularly in skeletal muscle. It has been shown to stimulate muscle protein synthesis and improve nitrogen balance, especially in conditions of malnutrition or metabolic stress. nih.govalignhealthwellness.com

Modulation of Muscle Protein Synthesis Pathways (e.g., mTORC1)

A primary mechanism through which L-Citrulline stimulates muscle protein synthesis is by activating the mammalian target of rapamycin (B549165) complex 1 (mTORC1) pathway. nih.govresearchgate.net The mTORC1 pathway is a central regulator of cell growth and protein synthesis. semanticscholar.org L-Citrulline has been shown to directly activate mTORC1 signaling in muscle cells, leading to the phosphorylation of its downstream targets, S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). researchgate.netresearchgate.net This activation promotes the initiation of protein translation and, consequently, muscle protein synthesis. nih.govresearchgate.net Interestingly, studies suggest that L-Citrulline's effect on muscle protein synthesis is particularly pronounced under conditions of protein or energy deficiency. nih.gov

Impact on Whole-Body Protein Turnover and Nitrogen Balance

While L-Citrulline robustly stimulates muscle protein synthesis, its effect on whole-body protein turnover appears to be minimal. alignhealthwellness.comnih.gov Studies in healthy individuals have shown that L-Citrulline supplementation increases the fractional synthesis rate of mixed muscle proteins without significantly altering whole-body protein turnover. nih.gov However, L-Citrulline has been demonstrated to improve nitrogen balance, particularly in situations of intestinal dysfunction, such as short bowel syndrome. alignhealthwellness.comnih.gov By being converted to L-arginine in the kidneys, L-Citrulline can replenish the body's arginine pool and support nitrogen homeostasis. nih.gov This is crucial for maintaining protein balance and preventing muscle wasting. alignhealthwellness.com

Influence of L-Citrulline on Protein Metabolism

Mechanism	Effect of L-Citrulline	Key Findings	References
Muscle Protein Synthesis	Stimulates muscle protein synthesis.	Activates the mTORC1 pathway, leading to increased phosphorylation of S6K1 and 4E-BP1.	nih.govresearchgate.netresearchgate.net
Whole-Body Protein Turnover	No significant effect.	Does not appear to alter the overall rate of protein breakdown and synthesis in the whole body.	alignhealthwellness.comnih.gov
Nitrogen Balance	Improves nitrogen balance.	Particularly effective in conditions of intestinal resection by restoring arginine pools.	alignhealthwellness.comnih.gov

Antioxidant and Anti-Inflammatory Properties

L-citrulline, a non-essential amino acid, exhibits notable antioxidant and anti-inflammatory properties through a variety of mechanisms. These protective effects are crucial in mitigating cellular damage and modulating inflammatory responses within the body.

Direct Radical Scavenging Capabilities

L-citrulline has been shown to possess direct radical-scavenging activity, particularly against hydroxyl radicals. researchgate.netajol.info This capability allows it to neutralize these highly reactive molecules, thereby protecting cells from oxidative damage. researchgate.net Studies have demonstrated that L-citrulline can effectively shield both DNA and enzymes from the injurious effects of oxidative stress. researchgate.net The mechanism involves the direct quenching of free radicals, which helps to maintain cellular integrity and function. ajol.info This direct antioxidant action is a key component of L-citrulline's protective effects against oxidative stress-related conditions. researchgate.netumk.pl

Indirect Antioxidant Effects via NO Pathway

Beyond its direct scavenging abilities, L-citrulline exerts significant indirect antioxidant effects primarily through its role as a precursor to L-arginine and subsequent nitric oxide (NO) synthesis. umk.plcambridge.orgnih.govresearchgate.net By increasing the bioavailability of L-arginine for endothelial nitric oxide synthase (eNOS), L-citrulline promotes the production of NO. nih.gov NO itself can act as an antioxidant by reacting with superoxide radicals to form peroxynitrite, a less reactive species, which can mitigate oxidative damage. mdpi.com

Furthermore, adequate levels of L-arginine are crucial for the proper functioning of NOS enzymes. When L-arginine levels are insufficient, NOS can become "uncoupled," leading to the production of superoxide radicals instead of NO, thereby contributing to oxidative stress. cambridge.orgjci.org By ensuring a steady supply of L-arginine, L-citrulline helps to maintain the coupled state of NOS, thus favoring NO production and reducing the generation of reactive oxygen species. nih.govfrontiersin.org

Studies have shown that L-citrulline supplementation can enhance the activity of key antioxidant enzymes, including superoxide dismutase (SOD), glutathione (B108866) peroxidase (GPx), and catalase (CAT). cambridge.orgexamine.comconsensus.app This enhancement of the endogenous antioxidant defense system further contributes to its indirect antioxidant effects. consensus.app

Modulation of Inflammatory Mediators and Pathways

L-citrulline has demonstrated the ability to modulate inflammatory processes by influencing the production of various inflammatory mediators and affecting key signaling pathways. Research has shown that L-citrulline can reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). nih.govijbm.orgd-nb.info In some instances, it has been observed to decrease the gene expression of Toll-like receptor 4 (TLR4), which in turn can inhibit the activation of nuclear factor kappa B (NF-κB), a central regulator of inflammatory responses. d-nb.info

Interestingly, L-citrulline's immunomodulatory effects appear to be selective, as it can reduce pro-inflammatory markers while preserving the levels of anti-inflammatory cytokines like interleukin-10 (IL-10). mdpi.comaustinpublishinggroup.com This suggests a nuanced role in balancing the inflammatory response. For example, in synovial cells, L-citrulline has been found to suppress IL-1β-induced IL-6 production and the phosphorylation of ERK1/2, a key signaling molecule in inflammatory pathways. nih.gov

The anti-inflammatory actions of L-citrulline are also linked to its influence on the NO pathway. cambridge.org NO is a critical signaling molecule with known anti-inflammatory properties. cambridge.org By promoting NO production, L-citrulline can contribute to the downregulation of inflammatory processes. nih.gov

Cellular Signaling and Gene Expression Modulation

L-citrulline's influence extends to the molecular level, where it acts as a signaling molecule and modulates the expression of genes involved in critical metabolic pathways.

Potential as a Signaling Molecule

L-citrulline is emerging as a significant signaling molecule, with effects that go beyond its role as a simple metabolic intermediate. researchgate.net It is a precursor for the synthesis of L-arginine, which is then used to produce nitric oxide (NO), a crucial gaseous signaling molecule involved in a wide array of physiological functions including vasodilation and neurotransmission. cambridge.orglsu.edu The metabolism of L-citrulline to L-arginine and subsequently to NO forms a key signaling cascade. nih.gov

In pancreatic beta-cells, for instance, L-citrulline metabolism through the argininosuccinate synthetase (ASS)-argininosuccinate lyase (ASL)-NOS cycle leads to NO production, which in turn modulates intracellular calcium concentrations, a critical aspect of cell signaling. nih.gov Furthermore, L-citrulline supplementation has been shown to improve the insulin-like growth factor 1 (IGF-1) signaling pathway, at least in part, through the production of polyamines. ahajournals.org Polyamines are known to interact with various cellular components, including DNA and proteins, thereby influencing cellular processes. ahajournals.org

Effects on Gene Expression Profiles in Metabolic Pathways

L-citrulline supplementation has been shown to alter gene expression profiles related to several metabolic pathways. In rams, L-citrulline was found to significantly enrich differentially expressed genes in the hypothalamus and testes related to protein metabolism pathways. nih.gov This suggests a role in regulating protein synthesis and turnover at the genetic level.

Furthermore, studies have indicated that L-citrulline can influence the expression of genes involved in glycolysis. researchgate.net For example, in macrophages, L-citrulline, along with L-arginine, was shown to regulate the transcription of glycolysis genes. researchgate.net In preeclamptic rat models, L-citrulline treatment led to an increase in the gene expression of IGF-1 and ZEB1 in the placenta, while decreasing the expression of certain microRNAs, indicating a complex regulatory role in gene expression during pregnancy. ahajournals.org Additionally, L-citrulline has been observed to affect the expression of genes related to lipid metabolism. mdpi.com

The following table provides a summary of research findings on the effects of L-Citrulline on gene expression:

Study Focus	Model System	Key Gene Expression Changes	Metabolic Pathway Affected
Semen Quality	Rams	Differentially expressed genes in hypothalamus and testes	Protein Metabolism, Glycolysis/Gluconeogenesis, Amino and Nucleotide Sugar Metabolism
Preeclampsia	Rats	Increased IGF-1 and ZEB1 expression in placenta	IGF-1 Signaling Pathway
Macrophage Activity	Murine Macrophages	Transcriptional regulation of glycolysis genes	Glycolysis
Atherosclerosis	Rats	Altered gene expression for lipid metabolism	Lipid Metabolism

Advanced Analytical Methodologies for L Citrulline Ureido 15n1 Research

Stable Isotope Tracer Techniques

Stable isotope tracers, such as L-Citrulline (Ureido-¹⁵N1), are non-radioactive and can be safely used in human studies to trace the metabolic fate of compounds. These tracers are administered, and their incorporation into various metabolites is monitored over time.

Measurement of In Vivo Metabolic Fluxes and Rates of Appearance/Disappearance

The administration of L-Citrulline (Ureido-¹⁵N1) allows for the determination of in vivo metabolic fluxes, which are the rates at which metabolites are synthesized and degraded. biorxiv.orgelifesciences.org By monitoring the dilution of the infused labeled tracer with endogenously produced unlabeled citrulline, researchers can calculate the rate of appearance (Ra) of citrulline in the plasma. ckisotopes.com This provides a measure of the total rate of citrulline production from all endogenous sources. Similarly, the rate of disappearance of the tracer from the plasma can be used to determine the rate at which citrulline is utilized in various metabolic pathways, such as its conversion to arginine. ckisotopes.com These measurements are crucial for understanding how metabolic pathways are regulated under different physiological and pathological conditions. nih.gov

Quantification of Substrate-Product Interconversions (e.g., Arginine-Citrulline Cycle)

A key application of L-Citrulline (Ureido-¹⁵N1) is the quantification of the interconversion between arginine and citrulline, a central part of the arginine-citrulline cycle. ckisotopes.com Following the infusion of L-[guanidino-¹⁵N₂]arginine, the appearance of L-[ureido-¹⁵N]citrulline in the plasma is a direct measure of nitric oxide synthesis. nih.govphysiology.org Conversely, by infusing labeled citrulline, such as L-[ureido-¹³C;5,5-²H₂]citrulline, and measuring its conversion to labeled arginine, the rate of de novo arginine synthesis can be quantified. physiology.orgphysiology.org This approach has been used to demonstrate that a significant portion of the plasma arginine flux originates from the conversion of plasma citrulline to arginine. nih.gov These quantitative measurements of substrate-product interconversions provide a dynamic view of metabolic regulation. ckisotopes.com

Mass Spectrometry-Based Quantification (e.g., GC/MS, LC-MS/MS)

Mass spectrometry (MS) is the primary analytical technique for detecting and quantifying stable isotope-labeled compounds like L-Citrulline (Ureido-¹⁵N1). Gas chromatography-mass spectrometry (GC/MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most commonly used platforms. nih.govnih.gov

Derivatization Strategies for Enhanced Detection

To improve the volatility and thermal stability of amino acids for GC/MS analysis, a chemical derivatization step is necessary. nih.gov A common two-step procedure involves esterification with an alcohol (e.g., methanol (B129727) in the presence of HCl) followed by acylation with an agent like pentafluoropropionic anhydride (B1165640) (PFPA). dntb.gov.uamdpi.com For instance, citrulline can be derivatized to its propyl-heptafluorobutyryl-ester for GC/MS analysis. researchgate.net These derivatization strategies not only enhance the chromatographic properties of the analytes but can also improve their ionization efficiency in the mass spectrometer, leading to better sensitivity. ckisotopes.com In some cases, derivatization can help to discriminate between structurally similar compounds, such as citrulline and ornithine. dntb.gov.ua

For LC-MS/MS analysis, derivatization is not always required, but it can be used to improve sensitivity and chromatographic separation. ckisotopes.com Reagents like phenyl-isothiocyanate (PITC) can be used to derivatize amino acids prior to reversed-phase HPLC analysis. nih.gov

High-Throughput Methodologies for Biological Samples

The need to analyze large numbers of biological samples in clinical and research settings has driven the development of high-throughput analytical methods. researchgate.netcreative-proteomics.com LC-MS/MS has emerged as a robust and efficient platform for the high-throughput quantification of citrulline and other amino acids in plasma and other biological matrices. researchgate.netbevital.no These methods often utilize 96-well plates for sample preparation, including protein precipitation, and automated liquid handling systems. researchgate.net Hydrophilic interaction liquid chromatography (HILIC) is a commonly used separation technique in these assays, as it provides good retention for polar analytes like amino acids. researchgate.netnih.gov The use of stable isotope-labeled internal standards, such as deuterated citrulline (d4-Cit or d7-citrulline), is essential for accurate and precise quantification, as they compensate for variations in sample extraction and instrument response. researchgate.netbevital.nonih.gov

Table 1: Research Findings on L-Citrulline (Ureido-15N1) and Related Analytical Methods

Finding	Methodology	Key Result	Reference
Whole body nitric oxide synthesis rate	Intravenous infusion of L-[guanidino-¹⁵N₂]arginine and measurement of plasma [¹⁵N]ureido citrulline	The rate of NO synthesis was estimated to be approximately 0.96 µmol·kg⁻¹·h⁻¹ in healthy adults.	nih.gov
De novo arginine synthesis	Intravenous infusion of L-[ureido-¹³C]citrulline	Approximately 11% of the plasma arginine flux originates from the conversion of plasma citrulline to arginine in healthy adults.	nih.gov
Nitric oxide synthesis in piglets	Infusion of [guanido-¹⁵N₂]arginine and measurement of [ureido-¹⁵N]citrulline	Nitric oxide synthesis was significantly higher in piglets receiving an arginine-supplemented diet compared to those on an arginine-deficient diet.	physiology.org
Citrulline quantification in plasma	High-throughput HILIC-MS/MS	A robust and high-throughput method was developed for quantifying citrulline in plasma from multiple species.	researchgate.net
Discrimination of citrulline and ornithine	GC-MS with chemical derivatization	A specific derivatization procedure allows for the differentiation between citrulline and ornithine by GC-MS.	dntb.gov.ua
Stability of amino acid derivatives	GC-MS analysis of Me-PFP derivatives	Toluene was identified as a superior solvent for the extraction and long-term storage of methyl ester-pentafluoropropionic derivatives of amino acids.	mdpi.com

Analysis of Isotopic Enrichment and Isotope Ratios

The analysis of isotopic enrichment of L-Citrulline (Ureido-15N1) is fundamental to tracer studies that investigate metabolic fluxes, such as the rate of NO production. Mass spectrometry (MS) is the cornerstone technique for these measurements, offering high sensitivity and specificity.

In these studies, a known amount of an isotopically labeled tracer, such as L-[guanidino-15N2]arginine, is introduced into a biological system. nih.govnih.gov The enzymatic action of nitric oxide synthase (NOS) on this labeled arginine produces L-Citrulline with one of the 15N atoms incorporated into its ureido group, forming L-Citrulline (Ureido-15N1). buchem.comckisotopes.com By measuring the ratio of the labeled L-Citrulline (m+1) to the unlabeled (m+0) L-Citrulline, researchers can calculate the rate of its production, which directly reflects the rate of NO synthesis. nih.govckisotopes.com

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful tool for this purpose. ckisotopes.comresearchgate.net The chromatographic step separates L-Citrulline from other amino acids and potential interfering substances in the biological matrix, such as plasma. nih.govresearchgate.net The sample is then introduced into the mass spectrometer. Electrospray ionization (ESI) is a commonly used ionization technique that has proven to be reliable for determining isotope ratios of amino acids. nih.gov

Once ionized, the molecules are guided into the mass analyzer. In tandem mass spectrometry (MS/MS), a specific precursor ion (the molecular ion of L-Citrulline) is selected and fragmented. The resulting product ions are then detected. For L-Citrulline (Ureido-15N1), the fragmentation pattern allows for the specific detection of the 15N label. ckisotopes.comresearchgate.net For instance, a method was developed to distinguish between positional isomers of 15N-labeled citrulline by monitoring specific precursor-to-product ion transitions. researchgate.net The loss of the ureido nitrogen during fragmentation in LC-MS/MS analysis can lead to a reduced natural background enrichment, which enhances the ability to reliably detect small increases in enrichment from the tracer. ckisotopes.com

To improve sensitivity and chromatographic performance, derivatization of the amino acids is often employed. ckisotopes.com Dansyl chloride is a common derivatizing agent that reacts with the amino groups of citrulline and other amino acids, increasing their hydrophobicity and improving their retention on reversed-phase columns, as well as enhancing their ionization efficiency in the mass spectrometer. ckisotopes.comresearchgate.net

The precision of these measurements is critical. The analytical methods must demonstrate a wide dynamic range and low ion suppression to ensure accurate quantification of isotopic enrichment across a range of concentrations. researchgate.net Validation of these methods typically includes linearity assessments of enrichment curves and confirmation that background samples yield enrichments that are not statistically different from their theoretical values. researchgate.net

A study investigating nitric oxide production in healthy subjects and those administered a NOS antagonist demonstrated the successful application of HPLC combined with ESI-MS for determining arginine and citrulline enrichments in plasma. nih.gov This approach allowed for the calculation of the arginine-to-citrulline conversion rate, providing a valuable measure of in vivo NO production. nih.gov

Parameter	Technique	Key Findings
Isotopic Enrichment Analysis	HPLC-ESI-MS/MS	ESI-MS is a reliable technique for determining isotope ratios of L-Citrulline. nih.gov
Tracer	L-[guanidino-15N2]arginine	Used to trace the synthesis of L-Citrulline (Ureido-15N1) as a proxy for NO production. buchem.comckisotopes.com
Derivatization	Dansyl chloride	Improves sensitivity and chromatographic separation of L-Citrulline. ckisotopes.comresearchgate.net
Validation	Linearity of enrichment curves	Essential for ensuring the accuracy of quantitative results. researchgate.net

Nuclear Magnetic Resonance (NMR) Spectroscopy for Metabolic Profiling

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the structure and concentration of metabolites in a biological sample. It is extensively used for metabolic profiling, also known as metabolomics, to identify and quantify a wide range of small molecules, including L-Citrulline. acs.orgresearchgate.net

1H-NMR is a particularly valuable tool for characterizing the metabolic fingerprint of a biological system. researchgate.net In the context of L-Citrulline research, 1H-NMR can be used to simultaneously identify and quantify L-Citrulline along with other related amino acids and metabolites in complex mixtures like plasma or tissue extracts. researchgate.netnih.gov The chemical shifts and coupling patterns of the protons in the L-Citrulline molecule provide a unique spectral signature that allows for its unambiguous identification. acs.org

One of the advantages of NMR is that it requires minimal sample preparation, often involving simple extraction with a deuterated solvent like deuterium (B1214612) oxide (D2O). researchgate.net Quantitative 1H-NMR (qNMR) methods have been developed for the rapid analysis of L-Citrulline in various matrices. researchgate.net These methods utilize an internal or external standard for accurate quantification. researchgate.net For instance, a qNMR method was developed to measure L-Citrulline and sugars in watermelon in under six minutes. researchgate.net

The sensitivity of NMR can be a limitation compared to mass spectrometry. However, advancements in NMR technology, such as the use of high-field magnets (e.g., 900 MHz) and cryogenically cooled probes, have significantly enhanced sensitivity. acs.org Higher magnetic field strengths improve spectral dispersion, reducing peak overlap and facilitating the identification and quantification of individual metabolites in complex mixtures. acs.org

In addition to 1H-NMR, 13C-NMR can provide complementary information. While the natural abundance of 13C is low (about 1.1%), 13C-NMR can be a powerful tool for metabolic studies, especially when using 13C-labeled substrates. ckisotopes.comacs.org The use of 13C-optimized probes can enhance the feasibility of 13C metabolomics at natural abundance. acs.org

Metabolic profiling studies using NMR have been applied to investigate the metabolic perturbations in various conditions. For example, 1H-NMR has been used to study the metabolic adaptation of parasites and to identify potential biomarkers of disease in critically ill children. researchgate.netnih.gov In these studies, changes in the levels of L-Citrulline and other metabolites can provide insights into the underlying biochemical processes.

Technique	Application	Advantages	Limitations
1H-NMR	Metabolic profiling, quantification of L-Citrulline	Non-destructive, minimal sample preparation, provides structural information	Lower sensitivity compared to MS
Quantitative 1H-NMR (qNMR)	Rapid quantification of L-Citrulline	Fast analysis time	Requires careful selection of standards
High-Field NMR	Improved spectral resolution	Reduces peak overlap in complex mixtures	High instrument cost
13C-NMR	Complementary metabolic information	Useful with 13C-labeled substrates	Low natural abundance of 13C

Chromatographic Separations (e.g., HPLC, HILIC)

Chromatographic techniques are indispensable for the separation and purification of L-Citrulline and related amino acids from complex biological samples prior to their detection and quantification. High-Performance Liquid Chromatography (HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) are two of the most widely used techniques in this field. azolifesciences.com

The optimization of chromatographic methods is crucial for achieving reliable and reproducible results. This involves the careful selection of the stationary phase, mobile phase composition, pH, and temperature. jfda-online.com

For the separation of amino acids, which are polar compounds, reversed-phase HPLC (RP-HPLC) is a common choice. azolifesciences.com However, since amino acids are poorly retained on non-polar stationary phases, derivatization is often necessary to increase their hydrophobicity. nih.gov Common derivatizing agents include o-phthalaldehyde (B127526) (OPA), 9-fluorenylmethylchloroformate (FMOC-Cl), and dansyl chloride. jfda-online.comnih.govrsc.org OPA derivatization is advantageous as it is rapid and can be performed at room temperature. jfda-online.comnih.gov

Method development for HPLC involves optimizing parameters such as the pH of the mobile phase and the column temperature, as these can significantly affect the retention times and peak shapes of amino acids. jfda-online.com For instance, a study optimizing the separation of 21 amino acids, including L-Citrulline, found that a pH of 5.40 and a temperature of 35 °C provided the best results on a C8 column. jfda-online.comnih.gov Another study reported an optimized RP-HPLC-UV method for the simultaneous determination of L-Citrulline and L-arginine without derivatization, highlighting the importance of optimizing the mobile phase composition and flow rate. researchgate.net

HILIC is an alternative chromatographic mode that is well-suited for the separation of polar compounds like amino acids. azolifesciences.commdpi.com HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent and a small amount of an aqueous buffer. azolifesciences.commdpi.com This technique allows for the retention of polar analytes without the need for derivatization. An ultra-performance liquid chromatography (UPLC)-HILIC-MS/MS method was developed for the rapid and robust measurement of plasma citrulline. bevital.no The optimization of this method involved adjusting the gradient of the mobile phase, which consisted of acetonitrile (B52724) and water with formic acid. bevital.no

The choice of column chemistry is a critical factor that influences the selectivity and efficiency of the separation. In RP-HPLC, C18 and C8 columns are commonly used. rsc.orgnih.gov A C8 column was successfully used for the separation of OPA-derivatized amino acids, including L-Citrulline. nih.gov A comparison of a core-shell C18 column and a silica-based monolithic C18 column for the separation of FMOC-derivatized amino acids showed that both columns provided satisfactory performance. rsc.org An isocratic RP-HPLC method was established using a Gemini C18 column for the efficient separation and quantification of L-Citrulline and L-arginine. nih.gov

In HILIC, stationary phases are typically based on silica (B1680970) or have polar functional groups such as amide or sulfobetaine. azolifesciences.commdpi.com A UPLC method for citrulline analysis utilized a HILIC column with 1.7 µm particles, which can withstand high pressures and provide high separation efficiency. bevital.no

The performance of a chromatographic method is evaluated based on several parameters, including linearity, limit of detection (LOD), limit of quantification (LOQ), precision (repeatability and reproducibility), and accuracy (recovery). nih.govresearchgate.netnih.gov For example, a validated HPLC-FLD method for amino acid analysis reported LOD and LOQ values in the low ng/mL range, with relative standard deviations for intraday and interday analysis being less than 2.7% and 7.9%, respectively. nih.gov A simple RP-HPLC-UV method for citrulline and arginine showed good linearity (R² = 0.9995), low LODs (0.6 and 0.3 mg/L, respectively), and high repeatability (0.2% relative standard deviation). researchgate.net

Parameter	HPLC	HILIC
Principle	Separation based on hydrophobicity	Separation based on polarity
Stationary Phase	Non-polar (e.g., C8, C18)	Polar (e.g., silica, amide)
Mobile Phase	Aqueous/organic mixture	High organic content with some aqueous buffer
Derivatization	Often required for amino acids (e.g., OPA, FMOC)	Often not required
Column Examples	C8, C18 (core-shell, monolithic, Gemini)	BEH HILIC with small particle sizes
Performance Metrics	Linearity, LOD, LOQ, precision, accuracy	Linearity, LOD, LOQ, precision, accuracy

Preclinical Mechanistic Investigations and Model Systems

In Vitro Cell Culture Models

L-citrulline, a precursor to L-arginine, plays a pivotal role in the synthesis of nitric oxide (NO), a critical signaling molecule in the cardiovascular system. In vitro studies using endothelial cells have elucidated the mechanisms by which L-citrulline enhances NO production. The recycling of L-citrulline back to L-arginine, known as the citrulline-NO cycle, is essential for sustained NO synthesis in these cells. nih.govresearchgate.net Research demonstrates that NO production can exceed the apparent formation of L-citrulline by a ratio of approximately 8 to 1, highlighting the efficiency of this recycling pathway. nih.gov This process is crucial for maintaining NO bioavailability and, consequently, normal vasodilatory function. researchgate.net

In human retinal endothelial cells, treatment with a combination of citrulline and arginine has been shown to increase the expression and phosphorylation of endothelial nitric oxide synthase (eNOS), the enzyme responsible for converting L-arginine to NO. mdpi.com This activation leads to a significant increase in NO production. mdpi.com Further studies on porcine coronary artery endothelial cells have shown that L-citrulline can counteract the inhibitory effects of asymmetric dimethylarginine (ADMA), an endogenous eNOS inhibitor. nih.govnih.gov L-citrulline was found to restore NO production reduced by ADMA by upregulating eNOS expression and its phosphorylation. nih.govnih.gov

In macrophages, nitric oxide synthase facilitates the production of L-citrulline from L-arginine. Mechanistic studies using isotopically labeled molecules have confirmed that the ureido oxygen atom in the L-citrulline produced by macrophage NO synthase is derived from dioxygen (O₂), not from water (H₂O). researchgate.net This finding clarifies a key step in the enzymatic reaction pathway for NO synthesis in immune cells. researchgate.net

Table 1: In Vitro Effects of L-Citrulline on Nitric Oxide Production

Cell Type	Model/Condition	Key Findings	Reference
Endothelial Cells	Basal and Stimulated States	Demonstrated the essential role of the citrulline-NO cycle for sustained NO production.	nih.gov
Human Retinal Endothelial Cells	Citrulline + Arginine Treatment	Increased eNOS expression and phosphorylation, leading to elevated NO production.	mdpi.com
Porcine Coronary Artery Endothelial Cells	ADMA-Induced Injury	Restored NO production and cGMP levels by upregulating eNOS expression and activation.	nih.govnih.gov
Macrophages	Enzymatic Reaction Analysis	Confirmed that the ureido oxygen in L-citrulline originates from dioxygen.	researchgate.net

In vitro models of muscle cell metabolism have revealed a direct anabolic effect of L-citrulline. Studies using C2C12 myotubes, a mouse muscle cell line, have shown that citrulline can modulate muscle protein turnover, particularly under catabolic conditions. nih.gov When muscle cells were treated with dexamethasone (B1670325) or tumor necrosis factor-alpha (TNF-α) to induce a catabolic state, subsequent incubation with L-citrulline significantly increased protein synthesis rates compared to the catabolic-stimulant-only groups. nih.gov Furthermore, L-citrulline treatment was found to significantly decrease the rate of protein breakdown. nih.gov

These findings suggest that L-citrulline directly protects muscle cells by preserving protein synthesis. researchgate.net Research indicates that this action may be mediated through key signaling pathways that regulate protein synthesis, such as the mTORC1/PI3K/MAPK pathways. researchgate.net The ability of L-citrulline to stimulate muscle protein synthesis appears to be a specific effect, independent of insulin (B600854) action, offering potential for addressing muscle wasting. nih.govmdpi.com

Table 2: Effects of L-Citrulline on Muscle Cell Metabolism In Vitro

Cell Model	Condition	Observed Effect of L-Citrulline	Reference
C2C12 Myotubes	Catabolism induced by Dexamethasone	Significantly increased protein synthesis rate; significantly decreased protein breakdown rate.	nih.gov
C2C12 Myotubes	Catabolism induced by TNF-α	Significantly increased protein synthesis rate.	nih.gov
Muscle Cells	General Culture	Protects muscle cells through preservation of protein synthesis, potentially via mTORC1/PI3K/MAPK signaling.	researchgate.netresearchgate.net

A distinguishing feature of L-citrulline metabolism is that it largely bypasses the liver. scilit.comnih.gov Orally ingested L-citrulline is not significantly taken up or metabolized by hepatocytes from the portal circulation. mdpi.commdpi.com This allows L-citrulline to be transported systemically to other tissues, primarily the kidneys, for conversion to L-arginine. nih.gov The metabolism of citrulline within the liver is highly compartmentalized, mainly restricted to its role as an intermediate in the urea (B33335) cycle. mdpi.comnih.gov This compartmentalization means that the liver's internal citrulline pool is not connected with the circulating pool of citrulline derived from the intestine. mdpi.com This metabolic characteristic makes L-citrulline a more efficient systemic precursor of L-arginine compared to L-arginine itself, which is subject to extensive first-pass metabolism in the liver. scilit.com

Animal Models of Metabolic and Physiological Perturbations

Animal models have been instrumental in demonstrating the protective effects of L-citrulline on the cardiovascular system. In a rat model of preeclampsia, L-citrulline supplementation was shown to significantly reduce gestational hypertension and improve maternal endothelial function. biorxiv.org These benefits were associated with increased nitric oxide production in the aorta and improved vasorelaxation. biorxiv.org Furthermore, L-citrulline promoted placental angiogenesis and ameliorated placental fibrosis, leading to improved fetal growth. biorxiv.org

In a rat model of moderate hyperoxia-induced lung injury, which causes vascular and alveolar damage, L-citrulline administration improved both alveolar and vascular growth. nih.govresearchgate.net This protective effect was linked to increased lung expression of vascular endothelial growth factor (VEGF) and eNOS. nih.gov Studies on rat retinal circulation have shown that L-citrulline induces vasodilation of retinal arterioles through pathways dependent on both nitric oxide and prostaglandins. sigmaaldrich.com

The kidneys play a central role in whole-body arginine homeostasis by synthesizing arginine from circulating citrulline. Animal models have provided direct evidence for this "intestinal-renal axis." nih.gov Using multicatheterized mice and stable isotope tracers, including L-[ureido-¹³C-²H₂]citrulline, researchers have quantified the process. nih.gov These studies confirmed a net intestinal release of citrulline into the bloodstream, followed by its uptake by the kidneys and subsequent conversion and release as de novo arginine. nih.gov

This pathway is critical for maintaining systemic arginine availability. L-citrulline, after being synthesized in the intestine, bypasses the liver and is transported to the kidneys. nih.gov There, the enzymes argininosuccinate (B1211890) synthetase (ASS) and argininosuccinate lyase (ASL), located in the proximal tubule cells, convert it to L-arginine. nih.govresearchgate.net In animal models of chronic kidney disease (CKD), the abundance of these renal enzymes is reduced, which can impair this vital function. researchgate.net The efficiency of this renal conversion underscores L-citrulline's role as a key regulator of systemic arginine levels and, by extension, the availability of substrate for nitric oxide synthesis throughout the body. nih.gov

Hepatic Metabolism and Lipid Accumulation (e.g., Fatty Liver Models)

Preclinical investigations using rodent models of nonalcoholic fatty liver disease (NAFLD) have elucidated the effects of L-citrulline on hepatic metabolism and lipid accumulation. In a study involving SHRSP5/Dmcr rats fed a high-fat and high-cholesterol diet, L-citrulline administration was found to inhibit body weight gain and reduce the accumulation of total cholesterol and triglycerides in the liver. nih.govsemanticscholar.org This was accompanied by a reduction in serum levels of aspartate aminotransferase (AST) and alanine (B10760859) aminotransferase (ALT), which are key markers of liver damage. plos.org

The mechanisms underlying these effects involve the modulation of critical signaling pathways related to lipid metabolism. L-citrulline treatment enhanced the phosphorylation of AMP-activated protein kinase (AMPK) and liver kinase B1 (LKB1) in both liver and epididymal fat tissue. nih.govplos.org Activation of the AMPK pathway is known to promote fatty acid β-oxidation and inhibit lipogenesis. semanticscholar.org Further analysis revealed that L-citrulline influenced the Sirtuin 1 (Sirt1)–LKB1–AMPK–SREBP1C–FAS signaling pathway, leading to decreased expression of lipogenic genes like fatty acid synthase (FAS). nih.gov

Model System	Key Findings	Affected Signaling Pathway/Markers	Reference
Rat NAFLD Model (SHRSP5/Dmcr)	Reduced hepatic total cholesterol and triglycerides; Improved liver steatosis and reduced fibrogenesis.	↑ AMPK phosphorylation, ↑ LKB1 phosphorylation, ↑ Sirt1 activation, ↓ Fatty Acid Synthase (FAS), ↓ TGF-β, ↓ α-SMA.	nih.govplos.org
Adolescents with MAFLD	Decreased liver fat accumulation.	Inhibition of sterol regulator element binding protein 1 (SREBP-1c).	nih.gov

Muscle Physiology and Anabolic Signaling

L-citrulline has been identified as a significant regulator of muscle protein synthesis (MPS), with mechanisms that are distinct from other amino acids. nih.gov Studies in models of malnourished aged rats show that L-citrulline supplementation activates the phosphorylation of key proteins in the mammalian target of rapamycin (B549165) complex 1 (mTORC1) pathway, namely the 70 kDa ribosomal protein S6 kinase 1 (S6K1) and the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). nowfoods.comfrontiersin.org The mTORC1 pathway is a central regulator of cell growth and protein synthesis. nih.gov The activation of S6K1 phosphorylation in these models was positively correlated with plasma L-citrulline concentration, indicating a direct influence on this anabolic signaling cascade. nowfoods.comfrontiersin.org

Some research indicates that L-citrulline can stimulate the mTOR pathway independent of traditional anabolic hormones like insulin or growth factors. researchgate.net While some effects are mediated through mTOR, other studies suggest L-citrulline may also attenuate muscle wasting by directly activating proteins downstream of mTOR, such as 4EBP1. researchgate.net Furthermore, in mouse C2C12 myoblasts, L-citrulline has been shown to increase the expression of Peroxisome proliferator-activated receptor-gamma coactivator-1 alpha (PGC-1α), a key regulator of mitochondrial biogenesis and muscle adaptation to exercise, through a nitric oxide-dependent pathway. nih.gov

Model System	Key Findings	Affected Signaling Pathway/Markers	Reference
Malnourished Aged Rats (in vivo)	Activated muscle protein synthesis.	↑ Phosphorylation of S6K1 and 4E-BP1 (mTORC1 pathway).	nowfoods.comfrontiersin.org
Isolated Rat Skeletal Muscle (ex vivo)	Enhanced muscle protein synthesis.	Dependent on PI3K/MAPK pathways.	frontiersin.org
Mouse Myotube Cultures (in vitro)	Stimulated protein synthesis under nutrient/energy stress by reallocating ATP.	Reallocation of mitochondrial ATP to protein synthesis machinery.	nih.gov
Mouse C2C12 Myoblasts	Increased PGC-1α expression.	Nitric Oxide (NO) dependent pathway.	nih.gov

Studies in Specific Disease Models (e.g., Neonatal Conditions, Oxidative Stress Models)

Neonatal Conditions

Preclinical studies have extensively investigated L-citrulline in various neonatal disease models, primarily due to its role as a precursor for L-arginine and its subsequent impact on the nitric oxide (NO) signaling pathway. mdpi.comresearchgate.net Endothelial dysfunction, characterized by insufficient NO synthesis, is a key factor in the pathogenesis of conditions like pulmonary hypertension (PH), necrotizing enterocolitis (NEC), and bronchopulmonary dysplasia (BPD). mdpi.comresearchgate.net

In animal models of BPD-associated PH, including hyperoxia-induced lung injury in newborn rodents, L-citrulline supplementation has been shown to mitigate structural changes in the pulmonary vasculature, preserve alveolar growth, and increase the expression of vascular endothelial growth factor (VEGF). mdpi.com Similar protective effects have been observed in newborn piglet models of chronic hypoxia-induced PH and NEC. mdpi.comresearchgate.net These studies highlight the anti-inflammatory and antioxidant effects of L-citrulline in neonatal disease contexts. mdpi.comresearchgate.net The use of L-citrulline is considered a promising strategy because it can enhance NO production while bypassing the hepatic metabolism that limits oral L-arginine supplementation. consensus.app

Oxidative Stress Models

The role of L-citrulline in models of oxidative stress has yielded varied results depending on the specific model and context. In a study using mouse C2C12 myoblasts, L-citrulline pretreatment was found to protect against heat-induced mitochondrial dysfunction and cell injury. It prevented the overproduction of reactive oxygen species (ROS) and apoptotic cell death under heat stress conditions, an effect mediated by the inhibition of the mitochondrial fission protein Drp1 in a NO-dependent manner. Furthermore, L-citrulline supplementation has been shown to improve endothelial dysfunction by reducing the state of lipoprotein oxidation.

However, the evidence regarding L-citrulline's impact on exercise-induced oxidative stress is less clear. While some animal studies suggest potential antioxidant and anti-inflammatory effects after eccentric exercise, a systematic review and meta-analysis of human studies found no significant effect of L-citrulline supplementation on oxidative stress or inflammatory biomarkers following physical exercise.

Disease Model	Model System	Key Findings	Reference
Neonatal Pulmonary Hypertension	Rodent and Piglet Models	Mitigated pulmonary vascular remodeling, preserved alveolar growth, increased VEGF.	mdpi.comresearchgate.net
Heat Stress	Mouse C2C12 Myoblasts	Prevented mitochondrial dysfunction, inhibited ROS overproduction, and reduced cell death.
Vasospastic Angina	Humans	Improved endothelial dysfunction, reduced serum oxidized LDL.
Exercise-Induced Oxidative Stress	Humans (Systematic Review)	No significant effect on oxidative stress or inflammatory biomarkers.

Comparative Metabolism Across Species

The metabolism of L-citrulline is largely conserved across mammalian species, characterized by its synthesis in the small intestine, transport through the portal circulation without significant uptake by the liver, and subsequent conversion to L-arginine primarily in the kidneys. mdpi.com This pathway allows L-citrulline to function as an effective systemic precursor to L-arginine, bypassing the extensive first-pass metabolism in the liver that L-arginine itself undergoes. nih.govresearchgate.net

Studies in mice, piglets, and humans have confirmed that enterocytes of the small intestine are the principal site of endogenous L-citrulline synthesis. nih.gov However, the primary carbon skeleton precursor for this synthesis has been a subject of investigation, with conflicting results across species and experimental models. While glutamine has traditionally been considered a major precursor, other studies in mice and piglets suggest that arginine and ornithine are the main precursors for citrulline synthesis. nih.gov This indicates potential species-specific differences in the primary substrates utilized for intestinal citrulline production. nih.gov

In most mammals, the liver contains the complete urea cycle, where citrulline is both synthesized and metabolized. mdpi.com However, the L-citrulline that enters the systemic circulation from the gut is not significantly taken up by the liver, a key feature of its metabolism. The kidneys then take up circulating L-citrulline and convert it to L-arginine, which is released back into the circulation. This inter-organ pathway is a fundamental aspect of L-citrulline metabolism in mammals. mdpi.com

Interestingly, studies in chickens, which lack a functional urea cycle, have been used to explore L-citrulline's role as a replacement for dietary arginine. This research demonstrates that L-citrulline can effectively support arginine metabolism and nitric oxide synthesis even in an animal model without a urea cycle, highlighting its conserved role as an arginine precursor. nih.gov Pharmacokinetic studies in humans confirm that oral L-citrulline is more effective at increasing plasma L-arginine levels than oral L-arginine itself. nih.govresearchgate.net While the core metabolic fate of L-citrulline is similar across many species, the quantitative contribution of different precursors and the precise regulation of its synthesis may vary.

Future Directions in L Citrulline Ureido 15n1 Research

Elucidation of Undiscovered Metabolic Pathways and N-Ureido Linkages

Future research will focus on identifying novel metabolic fates of the ureido nitrogen of L-Citrulline. While the primary pathways of L-Citrulline metabolism, including its role in the urea (B33335) cycle and nitric oxide (NO) synthesis, are well-established, the complete metabolic network may not be fully understood. nih.govnih.gov The use of L-Citrulline (Ureido-15N1) as a tracer will be instrumental in uncovering previously unknown enzymatic reactions and metabolic products. This could reveal new connections between L-Citrulline metabolism and other key cellular processes.

Advanced Applications of Isotopic Tracers in Multi-Omics Approaches

The integration of stable isotope tracing with multi-omics technologies, such as metabolomics, proteomics, and transcriptomics, represents a powerful frontier. By administering L-Citrulline (Ureido-15N1) and subsequently analyzing the isotopic enrichment in a wide array of molecules, researchers can gain a comprehensive view of how L-Citrulline metabolism influences the entire cellular landscape. buchem.com This approach can elucidate how changes in L-Citrulline flux impact protein expression, enzyme activity, and the concentrations of other metabolites, providing a holistic understanding of its regulatory roles. plos.org

Development of Novel Analytical Techniques for Enhanced Resolution and Sensitivity

Advances in analytical instrumentation are crucial for pushing the boundaries of L-Citrulline (Ureido-15N1) research. buchem.com The development of more sensitive and high-resolution mass spectrometry techniques will enable the detection and quantification of ¹⁵N-labeled metabolites at lower concentrations and in smaller sample volumes. buchem.com This will be particularly important for studying L-Citrulline metabolism in specific cell types or subcellular compartments. Furthermore, improved analytical methods will facilitate more precise measurements of isotopic enrichment, leading to more accurate calculations of metabolic fluxes. buchem.comscience.gov

Integration of Systems Biology Approaches to Model L-Citrulline Metabolism

Systems biology offers a framework for integrating experimental data from L-Citrulline (Ureido-15N1) tracer studies into comprehensive computational models. plos.org These models can simulate the complex network of reactions involved in L-Citrulline metabolism and predict how the system will respond to various perturbations. plos.org By combining kinetic data obtained from tracer experiments with genomic and proteomic information, researchers can develop predictive models of L-Citrulline homeostasis and its dysregulation in disease states. plos.org

Exploration of L-Citrulline's Role in Inter-Organ Communication and Homeostasis

L-Citrulline plays a critical role in inter-organ nitrogen exchange, particularly between the gut, kidneys, and liver. mdpi.combevital.nonih.gov Future studies using L-Citrulline (Ureido-15N1) will aim to further unravel the complex dynamics of this inter-organ communication. nih.gov This includes quantifying the relative contributions of different organs to whole-body L-Citrulline production and clearance under various physiological and pathological conditions. Such research will provide a more complete picture of how L-Citrulline helps maintain nitrogen homeostasis and how this process is disrupted in diseases like chronic kidney disease and intestinal failure. nih.govaustinpublishinggroup.com

Investigation of Enzymatic Regulation and Allosteric Control of L-Citrulline Pathways

The enzymes involved in L-Citrulline metabolism are subject to intricate regulatory mechanisms, including allosteric control. uni-marburg.demdpi.com Future research will focus on elucidating these regulatory networks in greater detail. For instance, investigating how the binding of effector molecules to enzymes like argininosuccinate (B1211890) synthase and ornithine transcarbamylase modulates their activity and, consequently, L-Citrulline flux. mdpi.comnih.gov Understanding these control points could open up new avenues for therapeutic intervention in metabolic disorders.

Application of Preclinical Models to Investigate Unexplored Mechanistic Aspects

Preclinical animal models will continue to be essential for investigating the mechanistic aspects of L-Citrulline metabolism that are difficult to study in humans. mdpi.comsci-hub.se These models allow for more invasive and controlled experiments, such as tissue-specific gene knockouts or the use of specific metabolic inhibitors. nih.govjst.go.jp By employing L-Citrulline (Ureido-15N1) in these models, researchers can dissect the specific roles of different enzymes and pathways in various physiological contexts, from neonatal development to age-related diseases. mdpi.comsemanticscholar.org

Table of Research Findings:

Research Area	Key Findings	Potential Impact
Metabolic Pathways	Identification of novel N-ureido linkages and metabolic products of L-Citrulline.	Deeper understanding of the metabolic network and its connections to other cellular processes.
Multi-Omics	Comprehensive view of how L-Citrulline metabolism influences the proteome, metabolome, and transcriptome.	Holistic understanding of the regulatory roles of L-Citrulline.
Analytical Techniques	Enhanced sensitivity and resolution for detecting ¹⁵N-labeled metabolites.	More accurate quantification of metabolic fluxes and analysis of smaller sample sizes.
Systems Biology	Predictive computational models of L-Citrulline metabolism.	Ability to simulate and predict metabolic responses to various stimuli and disease states.
Inter-Organ Communication	Quantification of L-Citrulline exchange between organs.	Improved understanding of nitrogen homeostasis and its dysregulation in disease.
Enzymatic Regulation	Elucidation of allosteric control mechanisms of key enzymes in L-Citrulline pathways.	Identification of new targets for therapeutic intervention in metabolic disorders.
Preclinical Models	Dissection of tissue-specific roles of enzymes and pathways in L-Citrulline metabolism.	Mechanistic insights into the role of L-Citrulline in health and disease.

Q & A

Q. Q. What ethical guidelines apply to studies using isotopically labeled L-Citrulline (Ureido-¹⁵N₁) in human trials?

• Methodological Answer : Adhere to Declaration of Helsinki principles for tracer studies. Justify isotopic exposure risks (minimal for ¹⁵N) in IRB protocols and ensure informed consent includes disclosure of long-term storage of biological samples .

Q. Q. How can researchers enhance reproducibility when studying L-Citrulline (Ureido-¹⁵N₁)’s metabolic effects?

• Methodological Answer : Publish raw MS/MS spectra, HPLC chromatograms, and isotopic purity certificates. Use open-source platforms like MetaboLights for data sharing and follow MIAPE (Minimum Information About a Proteomics Experiment) standards .